Cas no 1404918-49-5 (2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid)

• Product Name: 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid
• CAS No: 1404918-49-5
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5846063
• PubChem ID: 63704537
• Update Time: 2025-07-19

2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid
• 1404918-49-5
• EN300-13161029
• AKOS013015087

• Inchi： 1S/C11H11F2NO3/c1-6(15)14(2)10(11(16)17)9-7(12)4-3-5-8(9)13/h3-5,10H,1-2H3,(H,16,17)
• InChI Key： RIZCAHYQOHVRIE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)O)N(C(C)=O)C)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid

Introduction to 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic Acid (CAS No. 1404918-49-5)

2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1404918-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a fluorinated aromatic ring and an amide side chain. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The molecular structure of 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, enhancing its electronic properties and metabolic stability. The presence of an amide group (N-methylacetamido) at the 2-position introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Additionally, the terminal acetic acid moiety provides a carboxyl group that can participate in further chemical modifications or biological activities.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced binding affinity, improved pharmacokinetic properties, and increased metabolic resistance. The fluorine atoms in 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid contribute to these advantages by modulating the electronic distribution of the aromatic ring. This modulation can lead to stronger interactions with biological targets, making the compound an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex drug molecules. The amide group can be further functionalized through various chemical reactions, such as coupling with other pharmacophores or derivatization to enhance specific biological activities. For instance, researchers have explored its use in developing novel inhibitors targeting enzymes involved in inflammatory pathways. These pathways are implicated in a variety of diseases, including cancer and autoimmune disorders.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity. Specifically, 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid has been investigated for its potential to inhibit certain proteases that play a critical role in cellular signaling and disease progression. The fluorine atoms at the 2 and 6 positions of the benzene ring have been shown to increase the binding affinity of the compound to its target enzymes by stabilizing key interactions through electrostatic and hydrophobic effects.

The amide side chain in 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid also contributes to its bioactivity by enabling hydrogen bonding interactions with polar residues in protein targets. This feature is particularly important for designing molecules that require precise spatial orientation within active sites. The N-methylacetamide moiety provides a balance between flexibility and rigidity, allowing the compound to adopt conformations that optimize binding interactions while maintaining metabolic stability.

Moreover, the acetic acid terminal offers additional opportunities for chemical modification. For example, it can be esterified or amidated to introduce new functional groups that may enhance solubility or target specificity. Such modifications are often necessary during drug development to improve pharmacokinetic properties and reduce off-target effects.

In clinical research settings, 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid has been evaluated as a potential therapeutic agent in preclinical models. Initial studies have demonstrated its ability to modulate inflammatory responses by inhibiting key enzymes involved in pro-inflammatory cytokine production. These findings suggest that it may have therapeutic applications in conditions characterized by excessive inflammation.

The synthesis of 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include fluorination of the aromatic ring followed by condensation with methyl acetamide derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

The chemical stability of CAS No. 1404918-49-5 is another critical factor that influences its suitability for pharmaceutical applications. Fluorinated compounds often exhibit enhanced stability against metabolic degradation due to the electron-withdrawing effect of fluorine atoms. This property ensures that the compound remains active within biological systems for extended periods, improving therapeutic efficacy.

From a regulatory perspective, 2-(2,6-difluorophenyl)-2-(N-methylacetamido)acetic acid must meet stringent quality standards before being considered for clinical use. Regulatory agencies require comprehensive characterization data, including spectroscopic analysis (NMR, IR), chromatographic purity assessments (HPLC), and toxicological evaluations. These studies are essential to ensure safety and efficacy before human trials can commence.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are particularly valuable tools for confirming molecular structure and purity. These techniques provide detailed information about isotopic distributions and molecular fragments, which are crucial for understanding metabolic pathways and potential side effects.

In conclusion,CAS No 1404918-49-5, corresponding to (CAS No 1404918-49-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a fluorinated aromatic ring with an amide side chain—make it an attractive scaffold for designing novel bioactive agents targeting various diseases. Ongoing research continues to uncover new applications for this compound，underscoring its importance as a building block in medicinal chemistry。